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Compound of Interest

Compound Name: N-Benzyl-L-proline ethyl ester

Cat. No.: B1348635 Get Quote

For Immediate Use by Laboratory Personnel

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Benzyl-L-proline ethyl ester (CAS No. 955-

40-8). Adherence to these procedures is essential for ensuring a safe laboratory environment

and the integrity of your research.

Hazard Summary
N-Benzyl-L-proline ethyl ester is classified as a substance that can cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).[1] It is a combustible

liquid with a flash point of 113 °C (235.4 °F).[1] Proper personal protective equipment (PPE)

and handling procedures are mandatory to minimize exposure risks.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the required PPE for handling N-Benzyl-L-proline ethyl ester.
It is imperative to use appropriate PPE to prevent skin and eye contact, as well as inhalation.
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation. Nitrile gloves offer

good resistance to many

solvents.[2]

Eye/Face Protection
Safety glasses with side-

shields or goggles.

To protect against splashes

and eye irritation.[3]

Respiratory Protection
Type ABEK (EN14387)

respirator filter or equivalent.

Required if working in a poorly

ventilated area or when there

is a risk of generating aerosols

or vapors. A dust mask is not

appropriate as the substance

is a liquid.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Operational Plans: Handling and Storage
Handling Protocol:

Ventilation: Always handle N-Benzyl-L-proline ethyl ester in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[4] Do not inhale vapors or mists.[4]

Equipment: Use only clean, dry glassware and equipment.

Hygiene: Wash hands thoroughly with soap and water after handling.

Storage Protocol:

Temperature: Store in a tightly sealed container in a refrigerator at 2-8°C.[1][5]

Incompatibilities: Keep away from strong oxidizing agents.
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Location: Store in a dry, cool, and well-ventilated place.

Emergency and Disposal Plans
Spill Response Protocol:

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials, such as sawdust.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[4]
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Spill of N-Benzyl-L-proline
ethyl ester occurs
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to regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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